1-(9H-carbazol-9-yl)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol

• IUPAC Name: 1-carbazol-9-yl-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol
• InChI: InChI=1S/C25H26ClN3O/c26-19-6-5-7-20(16-19)28-14-12-27(13-15-28)17-21(30)18-29-24-10-3-1-8-22(24)23-9-2-4-11-25(23)29/h1-11,16,21,30H,12-15,17-18H2
• InChI Key: SIOITYYNMBHSOZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(CN2C3=CC=CC=C3C4=CC=CC=C42)O)C5=CC(=CC=C5)Cl
• Molecular Formula: C25H26ClN3O
• Molecular Weight: 419.9 g/mol

Description

1-(9H-carbazol-9-yl)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a beta-adrenergic receptor antagonist that has been synthesized using several methods.

Scientific Research Applications

Antibacterial and Antifungal Applications

A series of carbazole derivatives, including those similar to the compound of interest, have been synthesized and evaluated for their antibacterial and antifungal activities. These derivatives have shown significant activity against various bacterial and fungal strains, suggesting their potential as novel agents in combating infectious diseases. One study synthesized novel 5-((9H-carbazol-9-yl)methyl)-N-((substituted phenyl)(piperazin-1-yl)methyl)-1,3,4-oxadiazol-2-amine derivatives and evaluated their antibacterial, antifungal, and anticancer activities. Compounds within this series exhibited significant antibacterial and antifungal activity, highlighting the therapeutic potential of carbazole derivatives in treating infections (Sharma et al., 2014).

Anticancer Applications

Carbazole derivatives have also been investigated for their anticancer properties. The study by Sharma et al. (2014) found that certain derivatives were active against the Human Breast Cancer Cell Line (MCF7), suggesting the potential of these compounds in cancer therapy. The ability of these compounds to inhibit cancer cell growth, particularly in breast cancer, could lead to the development of new anticancer medications (Sharma et al., 2014).

Neurological Disorder Treatment

Research into rimcazole analogues, compounds structurally related to the subject compound, has shown that they may have applications in treating neurological disorders. One study explored the structure-activity relationships of rimcazole analogues at the monoamine transporters and sigma receptors. These compounds could potentially modulate the psychostimulant actions of cocaine, indicating their use in developing treatments for substance abuse or other neurological conditions (Husbands et al., 1999).